Cas no 141187-83-9 (1H-Pyrazole, 3-methyl-4-[(4-nitrophenyl)azo]-1-(2,4,6-trichlorophenyl)-)

• Product Name: 1H-Pyrazole, 3-methyl-4-[(4-nitrophenyl)azo]-1-(2,4,6-trichlorophenyl)-
• CAS No: 141187-83-9
• MF: C₁₆H₁₀Cl₃N₅O₂
• MW: 410.641899585724
• CID: 1310385
• PubChem ID: 71343556
• Update Time: 2025-04-20

1H-Pyrazole, 3-methyl-4-[(4-nitrophenyl)azo]-1-(2,4,6-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-methyl-4-[(4-nitrophenyl)azo]-1-(2,4,6-trichlorophenyl)-
• [3-methyl-1-(2,4,6-trichlorophenyl)pyrazol-4-yl]-(4-nitrophenyl)diazene
• 141187-83-9
• DTXSID80770133
• 3-Methyl-4-[(E)-(4-nitrophenyl)diazenyl]-1-(2,4,6-trichlorophenyl)-1H-pyrazole

• Inchi： 1S/C16H10Cl3N5O2/c1-9-15(21-20-11-2-4-12(5-3-11)24(25)26)8-23(22-9)16-13(18)6-10(17)7-14(16)19/h2-8H,1H3/b21-20+
• InChI Key： ZBWBLMPTLJOHKR-QZQOTICOSA-N
• SMILES： ClC1C=C(C=C(C=1N1C=C(C(C)=N1)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 408.9903
• Monoisotopic Mass: 408.990008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• PSA: 85.68